Cas no 25462-47-9 (1,3-Propanediol, 2-methyl-2-pentyl-, dicarbamate)

1,3-Propanediol, 2-methyl-2-pentyl-, dicarbamate structure
25462-47-9 structure
Product Name:1,3-Propanediol, 2-methyl-2-pentyl-, dicarbamate
CAS No:25462-47-9
MF:C11H22N2O4
MW:246.303383350372
CID:255803
Update Time:2023-08-02

1,3-Propanediol, 2-methyl-2-pentyl-, dicarbamate Chemical and Physical Properties

Names and Identifiers

    • 1,3-Propanediol,2-methyl-2-pentyl-, dicarbamate (8CI)
    • 1,3-propanediol, 2-methyl-2-pentyl-, dicarbamate
    • 2-[(Carbamoyloxy)methyl]-2-methylheptyl carbamate
    • 2-Methyl-2-pentyl-1,3-propanediol dicarbamate
    • Dicarbamic acid 2-methyl-2-pentyltrimethylene ester
    • 1,3-Propanediol, 2-methyl-2-pentyl-, dicarbamate
    • Inchi: 1S/C11H22N2O4/c1-3-4-5-6-11(2,7-16-9(12)14)8-17-10(13)15/h3-8H2,1-2H3,(H2,12,14)(H2,13,15)
    • InChI Key: KRYLGICXMCHFHB-UHFFFAOYSA-N
    • SMILES: O(C(N)=O)CC(C)(COC(N)=O)CCCCC
    • BRN: 2974053

Computed Properties

  • Exact Mass: 246.158
  • Monoisotopic Mass: 246.158
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 10
  • Complexity: 238
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 105

Experimental Properties

  • Density: 1.097
  • Boiling Point: 451.1°C at 760 mmHg
  • Flash Point: 216.6°C
  • Refractive Index: 1.478
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